Cas no 923679-57-6 (N-(4-fluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxy-N-(pyridin-4-yl)methylbenzamide)

• Product Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxy-N-(pyridin-4-yl)methylbenzamide
• CAS No: 923679-57-6
• MF: C₂₂H₁₈FN₃O₃S
• MW: 423.460027217865
• CID: 5499111
• Update Time: 2025-05-19

N-(4-fluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxy-N-(pyridin-4-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxy-N-(pyridin-4-ylmethyl)benzamide
• N-(4-fluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxy-N-(pyridin-4-yl)methylbenzamide

• Inchi： 1S/C22H18FN3O3S/c1-28-17-7-3-5-15(20(17)29-2)21(27)26(13-14-9-11-24-12-10-14)22-25-19-16(23)6-4-8-18(19)30-22/h3-12H,13H2,1-2H3
• InChI Key： OCUGSMLRARDGIQ-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(F)C=CC=C2S1)CC1C=CN=CC=1)(=O)C1=CC=CC(OC)=C1OC

Additional information on N-(4-fluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxy-N-(pyridin-4-yl)methylbenzamide

Professional Introduction to N-(4-fluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxy-N-(pyridin-4-yl)methylbenzamide (CAS No. 923679-57-6)

N-(4-fluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxy-N-(pyridin-4-yl)methylbenzamide, identified by its CAS number 923679-57-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a benzothiazole core and fluoro-substituted aromatic rings, contribute to its unique chemical properties and potential therapeutic applications.

The benzothiazole moiety is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to interact with various biological targets. In particular, the 4-fluoro substitution on the benzothiazole ring enhances the molecule's metabolic stability and binding affinity to biological receptors. This modification is a common strategy in drug design to improve pharmacokinetic profiles and reduce degradation rates in vivo.

The dimethoxy group at the 2 and 3 positions of the benzamide moiety further influences the electronic properties of the molecule, affecting its reactivity and interaction with biological targets. The pyridine ring at the N-(pyridin-4-yl)methyl position adds another layer of complexity, providing a hydrogen bond acceptor site that can enhance binding interactions with protein targets. This structural arrangement makes N-(4-fluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxy-N-(pyridin-4-yl)methylbenzamide a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of benzothiazole derivatives. Several studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The introduction of fluorine atoms into these structures has been shown to modulate their biological effects, often leading to improved efficacy and selectivity.

The synthesis of N-(4-fluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxy-N-(pyridin-4-yl)methylbenzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled the efficient construction of complex molecular frameworks. These synthetic strategies are crucial for producing high-purity compounds suitable for further biological evaluation.

Evaluation of the pharmacological properties of this compound has revealed intriguing findings that warrant further investigation. Preclinical studies have indicated that it may possess inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, preliminary data suggest that it could interfere with pathways involved in cancer cell proliferation and survival. Additionally, its interaction with inflammatory mediators has been explored, highlighting its potential as an anti-inflammatory agent.

The role of fluorine substitution in enhancing drug-like properties cannot be overstated. Fluorinated aromatic rings are known to improve metabolic stability by resisting oxidative degradation by cytochrome P450 enzymes. This characteristic is particularly valuable in drug development, as it can extend the half-life of a drug in the body and reduce the frequency of dosing. Furthermore, fluorine atoms can influence binding affinity by modulating electronic distributions and hydrophobicity around the binding site.

The combination of structural elements such as the benzothiazole core, fluoro-substituted aromatic rings, dimethoxy groups, and pyridine moiety makes N-(4-fluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxy-N-(pyridin-4-yl)methylbenzamide a promising candidate for further development into a therapeutic agent. Its unique chemical profile suggests potential applications in treating conditions such as cancer, inflammation-related disorders, and infectious diseases. As research continues to uncover new biological targets and mechanisms of action, this compound may play an important role in future medical treatments.

In conclusion, N-(4-fluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxy-N-(pyridin-4-yl)methylbenzamide, with its CAS number 923679-57-6, represents an exciting advancement in pharmaceutical chemistry. Its intricate structure and demonstrated biological activity position it as a valuable compound for ongoing research and development efforts aimed at addressing unmet medical needs. As scientists continue to explore its potential applications and optimize its pharmacological properties，this molecule is poised to make significant contributions to the field of medicinal chemistry.